2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• IUPAC Name: 2-chloro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C10H15BClNO2S/c1-6-7(16-8(12)13-6)11-14-9(2,3)10(4,5)15-11/h1-5H3
• InChI Key: MWKODEQWMQIHEB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N=C(S2)Cl)C
• Molecular Formula: C10H15BClNO2S
• Molecular Weight: 259.56 g/mol

Description

2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is a heterocyclic compound featuring a thiazole core substituted with a chlorine atom at position 2, a methyl group at position 4, and a tetramethyl-1,3,2-dioxaborolane (boronate ester) at position 4. This compound is of significant interest in synthetic chemistry due to the boronate group's utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of carbon-carbon bonds for pharmaceuticals and materials science . The chloro and methyl substituents modulate electronic and steric properties, influencing reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole typically involves a multi-step process. One common method includes the reaction of 2-chloro-4-methyl-1,3-thiazole with pinacol borane under specific conditions to form the desired boronic ester. The reaction conditions often involve the use of a palladium catalyst and a base, such as potassium carbonate, in an inert atmosphere .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. The use of continuous flow reactors and automated systems ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles.

Coupling Reactions: It participates in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as tetrahydrofuran (THF). The reactions are typically carried out under an inert atmosphere to prevent oxidation .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, in Suzuki-Miyaura coupling, the product is a biaryl compound, which is valuable in pharmaceuticals and materials science.

Scientific Research Applications

2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including anticancer and antibacterial properties.

Medicine: It serves as a building block in the development of new pharmaceuticals.

Industry: The compound is used in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole involves its ability to form stable boron-carbon bonds. This property is exploited in various coupling reactions, where the compound acts as a boron source. The molecular targets and pathways involved depend on the specific application, such as enzyme inhibition in biological systems or catalysis in chemical reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

(a) 2-Methyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-thiazole (CAS RN 857283-68-2)

• Structure : Boronate ester attached to a phenyl ring at position 4; methyl at position 2 .
• Methyl at position 2 (vs. chlorine in the target compound) reduces electrophilicity, making it less reactive in nucleophilic substitution but more stable under basic conditions.
• Applications : Preferred for reactions requiring electron-rich boronate partners.

(b) 4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole (CAS RN 690631-96-0)

• Structure : Trifluoromethylphenyl at position 2; boronate at position 5 .
• Increased steric bulk at position 2 may hinder coupling at the boronate site.
• Applications : Useful in fluorinated drug candidates due to enhanced metabolic stability.

(c) 3-Chloro-5-cyclopropyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole

• Structure : Oxazole core with cyclopropyl at position 5; boronate at position 4 .
• Key Differences: Replacement of thiazole’s sulfur with oxygen alters electronic density and hydrogen-bonding capacity.
• Applications: Limited in cross-coupling due to oxazole’s lower stability under catalytic conditions.

Structural and Crystallographic Insights

• Crystal Packing: and highlight that halogen substituents (Cl, Br) induce minor adjustments in crystal packing compared to fluorinated analogs. The target compound’s chloro group likely promotes tighter intermolecular interactions via halogen bonding .
• Planarity : Thiazole rings in boronate-containing compounds (e.g., ) exhibit near-planarity, except for substituents like trifluoromethyl, which adopt perpendicular orientations .

Pharmacological Potential

The chloro and boronate groups may synergize for kinase inhibition or antimicrobial activity, though further studies are needed .